Cas no 116059-07-5 (Ethyl 2-Methyl(2-nitrophenyl)aminoacetate)

• Product Name: Ethyl 2-Methyl(2-nitrophenyl)aminoacetate
• CAS No: 116059-07-5
• MF: C₁₁H₁₄N₂O₄
• MW: 238.239862918854
• CID: 3040922
• PubChem ID: 14002032
• Update Time: 2025-05-27

Ethyl 2-Methyl(2-nitrophenyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-[methyl(2-nitrophenyl)amino]acetate
• 116059-07-5
• BS-30166
• ethyl 2-(N-methyl-2-nitroanilino)acetate
• Glycine, N-methyl-N-(2-nitrophenyl)-, ethyl ester
• SB76936
• AKOS011282142
• Ethyl 2-Methyl(2-nitrophenyl)aminoacetate

• Inchi： 1S/C11H14N2O4/c1-3-17-11(14)8-12(2)9-6-4-5-7-10(9)13(15)16/h4-7H,3,8H2,1-2H3
• InChI Key： OCZWLFVQSNPXBF-UHFFFAOYSA-N
• SMILES： O(CC)C(CN(C)C1C=CC=CC=1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 238.09535693Da
• Monoisotopic Mass: 238.09535693Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.4Ų

Additional information on Ethyl 2-Methyl(2-nitrophenyl)aminoacetate

Comprehensive Overview of Ethyl 2-Methyl(2-nitrophenyl)aminoacetate (CAS No. 116059-07-5)

Ethyl 2-Methyl(2-nitrophenyl)aminoacetate, with the CAS registry number 116059-07-5, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative is characterized by its unique molecular structure, combining a 2-nitrophenyl group with an ethyl acetate moiety. Its versatility in synthetic chemistry has made it a subject of interest for researchers exploring novel drug intermediates and fine chemical applications.

In recent years, the demand for high-purity Ethyl 2-Methyl(2-nitrophenyl)aminoacetate has surged due to its role in developing targeted therapeutic agents. The compound’s nitrophenyl group is particularly significant in photoaffinity labeling, a technique gaining traction in proteomics and drug discovery. Researchers frequently inquire about its synthesis protocols, solubility profiles, and stability under various conditions, reflecting its relevance in modern laboratory workflows.

The compound’s CAS No. 116059-07-5 is often searched alongside terms like "nitrophenyl derivatives", "aminoacetate esters", and "building blocks for drug design". These long-tail keywords highlight its niche applications in medicinal chemistry and material science. Notably, its compatibility with green chemistry principles has also attracted attention, as industries prioritize sustainable synthesis routes. Discussions around reducing environmental impact in chemical production further amplify its appeal.

From a technical perspective, Ethyl 2-Methyl(2-nitrophenyl)aminoacetate exhibits distinct spectroscopic properties, making it identifiable via NMR and mass spectrometry. Analytical chemists often emphasize its chromatographic behavior, particularly in reverse-phase HPLC, where it serves as a reference standard. The compound’s melting point and storage recommendations are additional focal points for quality control in industrial settings.

Emerging trends in AI-driven molecular design have further propelled interest in this compound. Computational models frequently incorporate 116059-07-5 as a case study for predicting reactivity and optimizing synthetic pathways. Such applications align with broader searches for "machine learning in chemical synthesis", demonstrating its intersection with cutting-edge technology. This synergy between traditional chemistry and digital innovation underscores its enduring relevance.

In summary, Ethyl 2-Methyl(2-nitrophenyl)aminoacetate (CAS No. 116059-07-5) represents a critical tool for researchers navigating the complexities of organic synthesis and drug development. Its multifaceted applications, coupled with evolving scientific methodologies, ensure its prominence in both academic and industrial spheres. As the scientific community continues to explore its potential, this compound remains a cornerstone in advancing molecular innovation.